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Compound of Interest

Compound Name: AS19

Cat. No.: B1667631

AS19 Column Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the Thermo Scientific™ Dionex™ lonPac™
AS19 column series. Below you will find troubleshooting guides, frequently asked questions
(FAQs), and detailed protocols to ensure the optimal performance and longevity of your AS19
columns.

Frequently Asked Questions (FAQSs)

Q1: What is the expected lifetime of an AS19 column?

Al: The lifetime of an AS19 column is highly dependent on the sample matrix, operating
conditions, and adherence to proper maintenance and storage protocols. With proper care,
including the use of a guard column, appropriate sample preparation, and regular cleaning, the
column can provide reliable performance for an extended period. Factors that can reduce
column lifetime include the injection of unfiltered or complex samples, operation at extreme pH
values or temperatures, and improper storage.[1][2]

Q2: What are the recommended storage conditions for the AS19 column?

A2: For short-term storage (e.g., overnight), the column can be left in the eluent used for the
application. For long-term storage, it is recommended to flush the column with the shipping
solvent. The AS19 column is shipped in the column test eluent, while the AS19-4um is shipped
in a sodium tetraborate solution. After flushing, both ends of the column should be securely
capped to prevent the packing material from drying out.
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Q3: What is the recommended operating temperature for the AS19 column?

A3: The recommended operating temperature for the lonPac AS19 column is 30 °C. This
temperature is optimized to ensure reproducible retention times.[3][4][5][6]

Q4: What are the maximum operating pressures for the AS19 and AS19-4um columns?

A4: The maximum operating pressure for the standard bore and microbore AS19 columns is
4000 psi.[3][5] For the AS19-4um and AS19 capillary columns, the maximum operating
pressure is 5000 psi.[3][4][7]

Troubleshooting Guide

This guide addresses common issues encountered during the use of the AS19 column.
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Observation

Potential Cause

Recommended Action

High Back Pressure

Plugged column inlet frit

Reverse the flow of the column
and flush with eluent. If the
pressure remains high, replace
the frit.

Contamination of the column

Perform a column cleaning
procedure as detailed in the
"Experimental Protocols”

section.

Blockage in the system

Isolate the column and check
the pressure of the system

components individually.

Poor Peak Shape (Tailing or
Fronting)

Column contamination

Clean the column using the

appropriate protocol.

Column overload

Dilute the sample or reduce

the injection volume.

Mismatched eluent and

sample matrix

Ensure the sample is dissolved
in a solvent similar in
composition to the mobile

phase.

Loss of Resolution

Column aging

The column may be nearing
the end of its life. Consider

replacing it.

Contamination buildup

Perform a thorough column

cleaning.

Changes in eluent composition

Prepare fresh eluent and

ensure accurate composition.

Shifting Retention Times

Fluctuation in operating

temperature

Ensure the column
compartment is maintaining a

stable temperature of 30 °C.[3]
[41[5][6]

© 2025 BenchChem. All rights reserved.

3/10

Tech Support


https://documents.thermofisher.com/TFS-Assets/CMD/Specification-Sheets/7088-DS-IonPac-AS19-17Mar2010-LPN1616-04.pdf
https://www.pragolab.cz/documents/IonPac-AS19-4um.pdf
https://hplcmart.com/hplc/viewproduct/id:8206/ionpac-as19/dionex/anion-exchange
https://www.midlandsci.com/shop/thermofisherscientific-dionex-ionpac-as19iccolumns-thermofisherscientific-dionex-ionpac-as19iccolumns-p.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Inconsistent eluent preparation

Prepare fresh eluent, ensuring

accurate concentrations.

Column equilibration

Ensure the column is fully
equilibrated with the mobile

phase before analysis.

Data Presentation
AS19 Column Specifications

Parameter

Dionex lonPac AS19

Dionex lonPac AS19-4um

Particle Size

Not specified

4 pm

Column Capacity

240 peq per 4 x 250 mm

column

240 peq per 4 x 250 mm

column[4]

Maximum Operating Pressure

4000 psi (Standard/Microbore),

5000 psi (Capillary)[3][5]

5000 psi[4][7]

pH Compatibility 0-14 0 - 14[7]
Organic Solvent Compatibility 0 - 100% 0 - 100%]7]
Recommended Operating

30 °C[3][4][5][6] 30 °C[4]

Temperature

Experimental Protocols

Column Cleaning and Regeneration

Contamination can lead to a variety of chromatographic problems. The following are general

cleaning protocols. Always disconnect the column from the detector before proceeding with any

cleaning procedure.

1. Removal of Acid-Soluble Contaminants:

e Reagent: 1 M Hydrochloric Acid (HCI)

e Procedure:
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o Disconnect the column from the suppressor and detector.

o Flush the column with deionized water for 10 minutes at the normal flow rate.

o Pump 1 M HCI through the column for 30-60 minutes.

o Flush the column with deionized water for at least 30 minutes until the effluent is neutral.

o Equilibrate the column with your mobile phase until a stable baseline is achieved.

. Removal of Base-Soluble Contaminants:

Reagent: 1 M Sodium Hydroxide (NaOH)

Procedure:

[e]

Disconnect the column from the suppressor and detector.

Flush the column with deionized water for 10 minutes.

o

[¢]

Pump 1 M NaOH through the column for 30-60 minutes.

o

Flush with deionized water for at least 30 minutes until the effluent is neutral.
o Equilibrate with your mobile phase.

. Removal of Organic Contaminants:
Reagent: HPLC-grade organic solvent (e.g., Acetonitrile or Methanol)

Procedure:

[e]

Disconnect the column from the suppressor and detector.

Flush the column with deionized water for 10 minutes.

o

[¢]

If your mobile phase contains a buffer, flush with a salt-free mobile phase first.

[¢]

Pump 100% organic solvent through the column for 30-60 minutes.
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o Gradually return to your mobile phase composition.

o Equilibrate with your mobile phase.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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